Tributyl(5-fluoro-2-methoxyphenyl)stannane
Overview
Description
Tributyl(5-fluoro-2-methoxyphenyl)stannane is a chemical compound that has been studied extensively in scientific research. It is commonly used as a reagent in organic synthesis and has been found to have potential applications in the field of medicine. In
Scientific Research Applications
Solar Cell Technology
“Tributyl(5-fluoro-2-methoxyphenyl)stannane” has been used in the synthesis of materials for efficient perovskite solar cells . The compound plays a crucial role in molecular engineering for holistic energy landscape management in 2D/3D heterojunctions .
Stille Cross-Coupling Reactions
The compound can be used in Stille cross-coupling reactions . This reaction is a versatile method for the formation of carbon–carbon bonds and the construction of molecules containing sp2-sp2 linkages . It has found applications in drug discovery, natural products synthesis, and materials chemistry .
Synthesis of 2-Aminopyridine Oxazolidinones
“Tributyl(5-fluoro-2-methoxyphenyl)stannane” can be used as a precursor in the synthesis of 2-aminopyridine oxazolidinones . These compounds are potent and selective tankyrase (TNKS) inhibitors .
Synthesis of Canagliflozin
The compound can also be used in the synthesis of canagliflozin , a novel inhibitor for sodium-dependent glucose cotransporter .
properties
IUPAC Name |
tributyl-(5-fluoro-2-methoxyphenyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FO.3C4H9.Sn/c1-9-7-4-2-6(8)3-5-7;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWQFPHFGBUQACW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=C(C=CC(=C1)F)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33FOSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381862 | |
Record name | tributyl(5-fluoro-2-methoxyphenyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tributyl(5-fluoro-2-methoxyphenyl)stannane | |
CAS RN |
223432-26-6 | |
Record name | tributyl(5-fluoro-2-methoxyphenyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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